2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone

• IUPAC Name: 2-(4-ethoxyanilino)-3-morpholin-4-ylnaphthalene-1,4-dione
• InChI: InChI=1S/C22H22N2O4/c1-2-28-16-9-7-15(8-10-16)23-19-20(24-11-13-27-14-12-24)22(26)18-6-4-3-5-17(18)21(19)25/h3-10,23H,2,11-14H2,1H3
• InChI Key: IZDGRQBHQYVGOE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=C(C(=O)C3=CC=CC=C3C2=O)N4CCOCC4
• Molecular Formula: C22H22N2O4
• Molecular Weight: 378.4 g/mol

Description

2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone, also known as EO9, is a synthetic compound that has been extensively studied for its potential as an anti-cancer agent. It was first synthesized in the 1980s and has since been the subject of numerous scientific studies.

Mechanism of Action

2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone works by targeting the hypoxic regions of tumors and inducing DNA damage. It does this by forming a covalent bond with DNA, which leads to the formation of DNA adducts. These adducts cause DNA damage and ultimately lead to cell death. 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone has also been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of reactive oxygen species (ROS), which can lead to oxidative stress and cell death. 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone has been shown to inhibit the growth and migration of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone as a research tool is its specificity for hypoxic regions of tumors. This makes it a promising alternative to traditional chemotherapy and radiation therapy, which can have harmful effects on healthy cells. However, 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone has some limitations as a research tool. It is highly reactive and can be difficult to handle, which can lead to variability in experimental results. In addition, it has a short half-life in vivo, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are a number of future directions for research on 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone. One area of interest is the development of more stable analogs of 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone that can be used as therapeutic agents. Another area of interest is the identification of biomarkers that can predict the response of tumors to 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone. In addition, there is interest in exploring the use of 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone in combination with other anti-cancer agents to enhance its effectiveness. Finally, there is interest in exploring the potential of 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone as a therapeutic agent for other diseases, such as cardiovascular disease and inflammatory disorders.

Synthesis Methods

2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone is synthesized through a multi-step process involving the reaction of 2-hydroxy-1,4-naphthoquinone with 4-ethoxyaniline and morpholine. The final product is a yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone has been extensively studied for its potential as an anti-cancer agent. It has been shown to be effective against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone works by targeting the hypoxic regions of tumors, which are areas with low oxygen levels. These regions are often resistant to traditional chemotherapy and radiation therapy, making 2-[(4-ethoxyphenyl)amino]-3-(4-morpholinyl)naphthoquinone a promising alternative.